Cas no 2137741-45-6 (2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester
• CAS No: 2137741-45-6
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5297584
• Update Time: 2025-05-20

2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester

• Inchi： 1S/C11H11BrO3/c1-6-3-7-5-9(11(13)14-2)15-10(7)8(12)4-6/h3-4,9H,5H2,1-2H3
• InChI Key： LWFJTTGIQCRGFV-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(C)C=C2CC1C(OC)=O

Additional information on 2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester

2-Benzofurancarboxylic Acid, 7-Bromo-2,3-Dihydro-5-Methyl-, Methyl Ester

2-Benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester (CAS No. 2137741-45-6) is a complex organic compound with a unique structure that combines elements of benzofuran and carboxylic acid derivatives. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure, characterized by a benzofuran ring system with substituents at specific positions, makes it a valuable compound for studying biological activities and chemical reactivity.

The benzofuran core of this compound is a bicyclic aromatic system consisting of a benzene ring fused to a furan ring. The presence of a carboxylic acid methyl ester group at the 2-position introduces additional functional diversity, enabling this compound to participate in various chemical reactions. Recent studies have explored the synthesis of this compound through multi-step processes involving oxidation, cyclization, and esterification reactions. These methods have been optimized to improve yield and purity, making it more accessible for research purposes.

One of the most promising applications of 2-benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester lies in its potential as a lead compound for drug development. Researchers have investigated its ability to modulate key biological targets, such as protein kinases and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits selective inhibitory activity against certain enzymes involved in cancer progression. These findings suggest that it could serve as a foundation for designing more potent and specific therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The benzofuran framework is known for its aromatic stability and electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into light-emitting diodes (LEDs) and photovoltaic cells. Its ability to absorb and emit light at specific wavelengths makes it particularly useful for these applications.

The synthesis of 2-benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester involves several critical steps that require precise control over reaction conditions. The initial stage typically involves the preparation of the benzofuran skeleton through oxidative coupling or cyclization reactions. Subsequent steps focus on introducing the bromine substituent at the 7-position and the methyl group at the 5-position while maintaining the integrity of the aromatic system. Finally, the formation of the methyl ester group is achieved through standard esterification techniques.

Recent breakthroughs in green chemistry have also influenced the synthesis of this compound. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption. For example, catalytic systems based on transition metals have been employed to facilitate key transformations with high efficiency. These advancements not only improve the sustainability of production processes but also make large-scale synthesis more feasible.

The structural versatility of 2-benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester has led to its exploration in diverse chemical transformations. For instance, it has been used as a precursor for constructing more complex molecules with intricate architectures. By leveraging its functional groups—such as the bromine atom and carboxylic acid ester—chemists can perform substitution reactions or introduce additional functionalities to tailor the molecule's properties according to specific needs.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity patterns of this compound. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and how substituents influence its electronic distribution. These computational studies complement experimental work by guiding synthetic strategies and predicting potential interactions with biological targets.

In conclusion, 2-benzofurancarboxylic acid, 7-bromo-2,3-dihydro-5-methyl-, methyl ester (CAS No. 2137741-45-6) is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure enables it to serve as both a building block for advanced materials and a lead molecule for drug discovery efforts. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to make even greater contributions to scientific progress.